2-(2,6-Difluorophenyl)pyrimidine-4-carboxylic acid

• Molecular Formula: C11H6F2N2O2
• Molecular Weight: 236.17 g/mol
• IUPAC Name: 2-(2,6-difluorophenyl)pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C11H6F2N2O2/c12-6-2-1-3-7(13)9(6)10-14-5-4-8(15-10)11(16)17/h1-5H,(H,16,17)
• InChI Key: LWUSXGZBCUHTQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=NC=CC(=N2)C(=O)O)F

Description

2-(2,6-Difluorophenyl)pyrimidine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H6F2N2O2 and its molecular weight is 236.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloropyrimidine-4-carboxylic acid (1.0 equiv.) in DME and 2M Na2CO3 (3:1, 0.25 M) was added 2,6-difluorophenylboronic acid (1.3 equiv.) and Pd(dppf)Cl2-DCM (0.05 equiv.) in a microwave vial. The vial was heated in the microwave at 120° C. for 30 minutes. The mixture was diluted with ethyl acetate and 1N NaOH was added. The organic phase was separated and extracted three more times with 1N NaOH and once with 6N NaOH. The combined aqueous phases were filtered and acidified to pH 1 by the addition of concentrated HCl and extracted with ethyl acetate. The organic layer was dried over magnesium sulfate, filtered, and concentrated to give 2-(2,6-difluorophenyl)pyrimidine-4-carboxylic acid in 81%. LCMS (m/z): 237.0 (MH+), Rt=0.54 min.